1-(1H-imidazol-2-yl)propan-1-one;hydrochloride
Overview
Description
“1-(1H-imidazol-2-yl)propan-1-one hydrochloride” is a chemical compound with the CAS Number: 1314916-37-4 . It has a molecular weight of 160.6 . The IUPAC name for this compound is 1-(1H-imidazol-2-yl)-1-propanone hydrochloride . It is typically stored at room temperature and comes in the form of a powder .
Molecular Structure Analysis
The InChI code for “1-(1H-imidazol-2-yl)propan-1-one hydrochloride” is 1S/C6H8N2O.ClH/c1-2-5(9)6-7-3-4-8-6;/h3-4H,2H2,1H3,(H,7,8);1H . This indicates the presence of six carbon atoms, eight hydrogen atoms, two nitrogen atoms, one oxygen atom, and one chlorine atom .Chemical Reactions Analysis
Imidazole compounds, including “1-(1H-imidazol-2-yl)propan-1-one hydrochloride”, have been known to exhibit a broad range of chemical and biological properties . They have been used as important synthons in the development of new drugs .Physical And Chemical Properties Analysis
“1-(1H-imidazol-2-yl)propan-1-one hydrochloride” is a white or colorless solid that is highly soluble in water and other polar solvents . It is typically stored at room temperature and comes in the form of a powder .Mechanism of Action
Target of Action
The compound 1-(1H-Imidazol-2-yl)propan-1-one hydrochloride is an imidazole derivative . Imidazole derivatives are known to interact with a broad range of targets, including enzymes, receptors, and ion channels, contributing to their diverse biological activities . .
Mode of Action
The mode of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with . For instance, some imidazole derivatives can inhibit enzyme activity, while others can modulate receptor signaling . The exact mode of action of 1-(1H-Imidazol-2-yl)propan-1-one hydrochloride remains to be elucidated.
Biochemical Pathways
Imidazole derivatives can influence various biochemical pathways due to their broad target profile . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities
Result of Action
The result of the compound’s action would depend on its specific targets and mode of action. Given the diverse biological activities of imidazole derivatives, the effects of 1-(1H-Imidazol-2-yl)propan-1-one hydrochloride could potentially span multiple cellular and molecular processes . .
Action Environment
The action, efficacy, and stability of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. Imidazole derivatives are generally stable and highly soluble in water and other polar solvents, which can facilitate their interaction with biological targets . .
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1H-imidazol-2-yl)propan-1-one hydrochloride in lab experiments is its well-established synthesis method and availability. Additionally, its sedative and analgesic effects make it a useful tool in the study of anxiety, sleep disorders, and pain. However, its binding to alpha-2 adrenergic receptors may also have off-target effects, which can complicate its use in certain experiments.
Future Directions
There are a number of future directions for research related to 1-(1H-imidazol-2-yl)propan-1-one hydrochloride. One area of interest is its potential use in the treatment of addiction, particularly for opioid withdrawal symptoms. Additionally, further study of its effects on growth hormone release may have implications for the treatment of growth hormone deficiencies. Finally, more research is needed to fully understand the off-target effects of the compound and how they may impact its use in lab experiments.
Scientific Research Applications
1-(1H-imidazol-2-yl)propan-1-one hydrochloride has been studied for its potential applications in scientific research. It has been shown to have anxiolytic, sedative, and analgesic effects, making it a useful tool in the study of anxiety, sleep disorders, and pain. Additionally, it has been studied for its potential use in the treatment of addiction, particularly for opioid withdrawal symptoms.
Safety and Hazards
The safety information for “1-(1H-imidazol-2-yl)propan-1-one hydrochloride” includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-(1H-imidazol-2-yl)propan-1-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O.ClH/c1-2-5(9)6-7-3-4-8-6;/h3-4H,2H2,1H3,(H,7,8);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSVBRJBHXIILLT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=NC=CN1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1314916-37-4 |
Source
|
| Record name | 1-(1H-imidazol-2-yl)propan-1-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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